[1-(4-Biphenylylmethyl)-3-oxo-2-piperazinyl]-acetic acid

• IUPAC Name: 2-[3-oxo-1-[(4-phenylphenyl)methyl]piperazin-2-yl]acetic acid
• InChI: InChI=1S/C19H20N2O3/c22-18(23)12-17-19(24)20-10-11-21(17)13-14-6-8-16(9-7-14)15-4-2-1-3-5-15/h1-9,17H,10-13H2,(H,20,24)(H,22,23)
• InChI Key: FCHXOYAXNIIPCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)O)CC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol
• CAS No.: 1023919-66-5

Description

“[1-(4-Biphenylylmethyl)-3-oxo-2-piperazinyl]-acetic acid” is a compound with the CAS Number: 1023919-66-5 and a molecular weight of 324.38. The IUPAC name for this compound is [1-([1,1’-biphenyl]-4-ylmethyl)-3-oxo-2-piperazinyl]acetic acid.

Scientific Research Applications

Synthesis and Chemical Reactivity

Studies on compounds containing piperazine and related structures demonstrate their importance in synthetic chemistry. For instance, Chamakuri et al. (2018) highlighted the synthesis of enantiomerically pure 6-substituted piperazine-2-acetic acid esters, showcasing the versatility of piperazine derivatives in constructing complex molecules with potential pharmaceutical applications (Chamakuri et al., 2018). Similarly, Guduru et al. (2018) elaborated on the synthesis of 3-substituted piperazine-2-acetic acid esters, further underscoring the utility of piperazine scaffolds in the creation of diverse molecular libraries (Guduru et al., 2018).

Biological Activities

Piperazine derivatives are extensively studied for their biological activities. Al-Omar et al. (2010) synthesized and evaluated the antimicrobial and anti-inflammatory activities of novel 5-(1-adamantyl)-4-arylideneamino-3-mercapto-1,2,4-triazoles and related derivatives, demonstrating the therapeutic potential of such structures (Al-Omar et al., 2010). This underscores the relevance of piperazine derivatives in developing new pharmacological agents.